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Compound of Interest

Compound Name: JNJ 303

Cat. No.: B10788041 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While specific disposal protocols for the investigational compound JNJ 303 are

not publicly available, a comprehensive approach rooted in established safety principles for

hazardous waste management is essential. This guide provides a step-by-step framework for

the safe handling and disposal of JNJ 303, ensuring the protection of personnel and the

environment.

Quantitative Data Summary
In the absence of a specific Safety Data Sheet (SDS) from the manufacturer, a complete

quantitative data profile for disposal is not available. However, based on general knowledge of

similar research compounds, the following table outlines the types of data that would be

pertinent for a complete safety and disposal assessment. Researchers should always consult

their institution's Environmental Health and Safety (EHS) department to supplement this

information.
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Data Point Value Significance for Disposal

Chemical Formula C₂₁H₂₉ClN₂O₄S[1]

Indicates the elemental

composition, which can inform

potential reactions with other

waste streams.

Molecular Weight 440.98 g/mol [2][3][4]

Necessary for calculating

concentrations and amounts

for waste documentation.

CAS Number 878489-28-2[1][4][5][6][7]

A unique identifier for the

chemical, crucial for accurate

labeling and tracking of

hazardous waste.

Physical State Solid[1]

The physical state will

determine the appropriate type

of waste container and

handling procedures.

Solubility Soluble in DMSO[2][8]

Understanding solubility is key

to preventing unintended

reactions and ensuring

compatible waste streams.

Known Hazards

Potent IKs blocker, may have

cardiovascular effects[1][2][3]

[5][6]

All waste should be treated as

hazardous due to the

compound's biological activity.

Storage Recommendations Store at -20°C or -80°C[4][5]

While primarily for product

stability, this suggests that

degradation products and their

hazards are not fully known.

Experimental Protocols for Disposal
The following protocols are based on general best practices for the disposal of hazardous

research chemicals. It is imperative to supplement these with institution-specific procedures.
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Step-by-Step Disposal Procedure for JNJ 303
Hazard Assessment and Personal Protective Equipment (PPE):

Treat JNJ 303 as a hazardous substance.

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling the compound or its waste.

Waste Segregation:

Solid Waste: Collect any solid JNJ 303, contaminated personal protective equipment (e.g.,

gloves, weigh boats), and other contaminated materials in a designated, leak-proof, and

clearly labeled hazardous waste container.

Liquid Waste: If JNJ 303 has been dissolved in a solvent (e.g., DMSO), collect the solution

in a separate, compatible, and clearly labeled hazardous liquid waste container. Do not

mix with other solvent waste streams unless explicitly permitted by your institution's EHS

guidelines.

Sharps Waste: Any needles or other sharps contaminated with JNJ 303 must be disposed

of in a designated sharps container that is also labeled as hazardous chemical waste.

Waste Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "JNJ 303," the CAS number (878489-28-2), and the approximate concentration and

quantity of the waste.

The date of waste generation should also be clearly marked on the label.

Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Ensure that the storage area is away from general laboratory traffic and incompatible

chemicals.
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Arranging for Disposal:

Once the waste container is full or the project is complete, contact your institution's

Environmental Health and Safety (EHS) department to arrange for a scheduled pickup.

Provide the EHS department with a complete and accurate inventory of the waste.

Important Note: Never dispose of JNJ 303 down the drain or in the regular trash. Improper

disposal can lead to environmental contamination and potential harm to public health.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of JNJ 303.
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JNJ 303 Disposal Workflow
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Caption: A flowchart outlining the safe disposal procedure for JNJ 303.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10788041?utm_src=pdf-body-img
https://www.benchchem.com/product/b10788041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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